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Compound of Interest

Compound Name: (+)-3-Methylcyclohexanone

Cat. No.: B081377

Technical Guide: Physical Properties of (+)-3-
Methylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of (+)-3-
Methylcyclohexanone, specifically its boiling point and density. The information herein is
intended to support research, development, and quality control activities where this compound
is utilized.

Core Physical Properties

(+)-3-Methylcyclohexanone, a chiral cyclic ketone, is a colorless to pale yellow liquid at room
temperature. Its physical characteristics are crucial for handling, process design, and analytical
method development.

Data Presentation

The quantitative physical properties of (+)-3-Methylcyclohexanone are summarized in the
table below. These values are compiled from various sources and represent typical
measurements under standard conditions.
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Physical Property Value Conditions
- ) At atmospheric pressure (760
Boiling Point 168-170 °C
mmHg)[1][2][3]
Density 0.914 - 0.916 g/mL At 25 °C[3][4][5]

Note: The physical properties of the specific enantiomer (+)-3-Methylcyclohexanone are
consistent with those of the racemic mixture.[5]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail standard laboratory protocols for measuring the boiling point and
density of liquid samples such as (+)-3-Methylcyclohexanone.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of a small quantity of liquid.

Apparatus:

e Thiele tube

o Thermometer (calibrated)

o Capillary tube (sealed at one end)

o Small test tube (e.g., ignition tube)

e Heating mantle or Bunsen burner

o Mineral oil or other suitable heating bath fluid
o Stand and clamps

Procedure:
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o Sample Preparation: Fill the small test tube to a depth of approximately 2-3 cm with (+)-3-
Methylcyclohexanone.

o Capillary Insertion: Place the capillary tube, with its sealed end uppermost, into the test tube
containing the sample.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.
The bottom of the test tube should be level with the thermometer bulb.

e Heating: Suspend the thermometer and attached test tube in the Thiele tube, ensuring the
sample is below the level of the side arm. The heating fluid should cover the sample but not
contaminate it.

o Observation: Gently heat the side arm of the Thiele tube. As the temperature rises, a stream
of bubbles will emerge from the open end of the capillary tube.

» Boiling Point Determination: Continue heating until a continuous and rapid stream of bubbles
is observed. Turn off the heat and allow the apparatus to cool slowly. The boiling point is the
temperature at which the bubbling ceases and the liquid just begins to be drawn back into
the capillary tube.[1][4]

e Recording: Record the temperature at this point. It is advisable to repeat the measurement to
ensure accuracy.

Determination of Density (Pycnometer Method)

The pycnometer method is a highly precise technique for determining the density of a liquid by
measuring the mass of a known volume.

Apparatus:

o Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary bore
e Analytical balance (accurate to £0.0001 g)

o Constant temperature water bath

¢ Distilled water
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Acetone (for cleaning and drying)

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with distilled water,
followed by acetone, and allow it to dry completely.

Mass of Empty Pycnometer: Accurately weigh the clean, dry, and empty pychometer with its
stopper (m_pycnometer).

Mass of Pycnometer with Water: Fill the pycnometer with distilled water and insert the
stopper, ensuring that excess water is expelled through the capillary. Thermostat the filled
pycnometer in a constant temperature water bath at 25 °C. Dry the exterior of the
pycnometer and weigh it (m_pycnometer+water).

Volume of Pycnometer: Calculate the volume of the pycnometer (V_pycnometer) using the
known density of water at 25 °C (p_water = 0.99704 g/mL): V_pycnometer =
(m_pycnometer+water - m_pycnometer) / p_water

Mass of Pycnometer with Sample: Empty and dry the pycnometer. Fill it with (+)-3-
Methylcyclohexanone, insert the stopper, thermostat at 25 °C, dry the exterior, and weigh it
(m_pycnometer+sample).

Density Calculation: Calculate the density of the sample (p_sample) using the following
formula: p_sample = (m_pycnometer+sample - m_pycnometer) / V_pycnometer[6]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the determination of the physical

properties of a liquid sample.
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Workflow for Physical Property Determination of a Liquid Sample
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Caption: Workflow for Determining Physical Properties.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b081377?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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